Cas no 1547299-34-2 (5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1547299-34-2
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 5219754
• PubChem ID: 83129363
• Update Time: 2025-11-07

5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(5-fluoro-2-pyridinyl)-
• 5-(5-Fluoropyridin-2-yl)isoxazole-3-carboxylic acid
• 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C9H5FN2O3/c10-5-1-2-6(11-4-5)8-3-7(9(13)14)12-15-8/h1-4H,(H,13,14)
• InChI Key： SWIXOHWEMCAATB-UHFFFAOYSA-N
• SMILES： O1C(C2=NC=C(F)C=C2)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Research Brief on 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1547299-34-2)

5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1547299-34-2) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole and fluoropyridine moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's structural features make it a versatile scaffold for further chemical modifications, enabling the exploration of diverse biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid as a precursor for the synthesis of selective JAK2 inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of JAK2, a kinase implicated in various inflammatory and oncogenic pathways. The researchers employed molecular docking and in vitro enzymatic assays to demonstrate the compound's inhibitory activity, with IC50 values in the low micromolar range. These findings suggest its potential utility in the treatment of myeloproliferative disorders and autoimmune diseases.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of derivatives synthesized from 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid. The researchers designed a series of analogs and evaluated their effects on NF-κB signaling, a critical pathway in inflammation. Several analogs exhibited potent inhibition of NF-κB activation, with one derivative showing a significant reduction in pro-inflammatory cytokine production in murine macrophages. These results underscore the compound's potential as a lead structure for developing new anti-inflammatory drugs.

The synthetic accessibility of 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an optimized scalable synthesis route for this compound, emphasizing its cost-effectiveness and high yield. The authors utilized a one-pot cyclization strategy, which significantly reduced the number of purification steps and improved overall efficiency. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

In summary, 5-(5-fluoropyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1547299-34-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and anti-inflammatory therapy. Its synthetic versatility and biological activity make it a valuable candidate for future drug development efforts. Continued research into its derivatives and mechanisms of action is likely to yield further insights and therapeutic opportunities in the coming years.